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Hexanamide Hexanamide Hexanoamide is the most rapidly hydrolysed substrate for amidase from Aspergillus nidulans. Zirconium mediated conversion of hexanoamide to hexanenitrile has been reported.
Hexanamide appears as colorless crystals. (NTP, 1992)
Hexanamide is a fatty amide of hexanoic acid. It is a primary carboxamide and a primary fatty amide. It derives from a hexanoic acid.
Brand Name: Vulcanchem
CAS No.: 628-02-4
VCID: VC21177977
InChI: InChI=1S/C6H13NO/c1-2-3-4-5-6(7)8/h2-5H2,1H3,(H2,7,8)
SMILES: CCCCCC(=O)N
Molecular Formula: C6H13NO
Molecular Weight: 115.17 g/mol

Hexanamide

CAS No.: 628-02-4

Cat. No.: VC21177977

Molecular Formula: C6H13NO

Molecular Weight: 115.17 g/mol

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Hexanamide - 628-02-4

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Description Hexanoamide is the most rapidly hydrolysed substrate for amidase from Aspergillus nidulans. Zirconium mediated conversion of hexanoamide to hexanenitrile has been reported.
Hexanamide appears as colorless crystals. (NTP, 1992)
Hexanamide is a fatty amide of hexanoic acid. It is a primary carboxamide and a primary fatty amide. It derives from a hexanoic acid.
CAS No. 628-02-4
Molecular Formula C6H13NO
Molecular Weight 115.17 g/mol
IUPAC Name hexanamide
Standard InChI InChI=1S/C6H13NO/c1-2-3-4-5-6(7)8/h2-5H2,1H3,(H2,7,8)
Standard InChI Key ALBYIUDWACNRRB-UHFFFAOYSA-N
SMILES CCCCCC(=O)N
Canonical SMILES CCCCCC(=O)N
Boiling Point 491 °F at 760 mm Hg (NTP, 1992)
255.0 °C
255 °C @ 760 mm Hg
Colorform CRYSTALS FROM ACETONE
Melting Point 214 °F (NTP, 1992)
101.0 °C
101 °C

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